4-(2,2-Dioxo-2,3-dihydro-2l6-benzo[1,2,5]thiadiazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(2,2-dioxo-1H-2λ6,1,3-benzothiadiazol-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O4S/c1-16(2,3)23-15(20)18-10-8-12(9-11-18)19-14-7-5-4-6-13(14)17-24(19,21)22/h4-7,12,17H,8-11H2,1-3H3
• InChI Key: FQYGPBONFZIHPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C3=CC=CC=C3NS2(=O)=O
• Molecular Formula: C16H23N3O4S
• Molecular Weight: 353.4 g/mol
• CAS RN: 473871-19-1

Description

The compound appears to contain a benzothiadiazole core, which is a heterocyclic compound containing a benzene ring fused to a thiadiazole ring. Benzothiadiazole derivatives have been studied for various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiadiazole core, along with the piperidine ring and the tert-butyl ester group. The exact 3D structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The benzothiadiazole core could potentially participate in electrophilic substitution reactions, while the ester group could undergo hydrolysis or other typical ester reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester group could influence its solubility in different solvents.

Scientific Research Applications

Photodynamic Therapy (PDT) Agents

• 4-(2,2-Dioxo-2,3-dihydro-2l6-benzo[1,2,5]thiadiazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester (let’s call it ADB for brevity) exhibits promising photodynamic properties. PDT involves using light-activated compounds to selectively destroy cancer cells or pathogens. ADB can serve as a photosensitizer, absorbing light and generating reactive oxygen species (ROS) upon activation. .

Anticancer Activity

• ADB has demonstrated antitumor effects in preclinical studies. Its unique chemical structure makes it a potential candidate for cancer therapy. Researchers investigate its mechanisms of action, cellular uptake, and interactions with cancer cells. .

Catalysis and Organic Synthesis

• ADB derivatives have been employed as catalysts in organic reactions. . Researchers may explore ADB’s catalytic properties further.

Mitochondrial and Lysosomal Targeting

• ADB has been investigated as a dual-targeting agent for mitochondria and lysosomes. Upon light exposure, it disrupts mitochondrial membrane potential, alters mitochondrial morphology, induces autophagosome formation, and triggers lysosomal damage. .

Drug Delivery Systems

• Researchers have explored ADB’s use in drug delivery systems due to its amphiphilic nature. .

Materials Science and Sensors

• ADB’s unique chemical scaffold may find applications in materials science. It could serve as a building block for designing functional materials, such as sensors, polymers, or supramolecular assemblies. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzothiadiazole derivatives have been found to interact with various biological targets, influencing a range of pharmacological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its pharmacological activities, as well as optimization of its chemical structure to improve its potency, selectivity, and pharmacokinetic properties.